4-(1,3-benzodioxol-5-yl)-3-methyl-1H-pyrazole

Specification

• CAS No.: 667400-03-5
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-5-methyl-1H-pyrazole
• Standard InChI: InChI=1S/C11H10N2O2/c1-7-9(5-12-13-7)8-2-3-10-11(4-8)15-6-14-10/h2-5H,6H2,1H3,(H,12,13)
• Standard InChI Key: GWLIMEJWPDPIEC-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1)C2=CC3=C(C=C2)OCO3
• Canonical SMILES: CC1=C(C=NN1)C2=CC3=C(C=C2)OCO3

Introduction

4-(1,3-Benzodioxol-5-yl)-3-methyl-1H-pyrazole is a synthetic organic compound with the CAS number 667400-03-5. It belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities and applications in pharmaceuticals and materials science. This compound is specifically characterized by its benzodioxol moiety attached to a pyrazole ring.

Synonyms and Identifiers

• Synonyms:

  • 4-(1,3-benzodioxol-5-yl)-5-methyl-1H-pyrazole

  • 4-(Benzo[d]dioxol-5-yl)-3-methyl-1H-pyrazole

  • MFCD00179388.

• Identifiers:

  • CAS: 667400-03-5

  • PubChem CID: 2805420

  • DSSTox Substance ID: DTXSID30384455.

Applications and Research

While specific applications of 4-(1,3-benzodioxol-5-yl)-3-methyl-1H-pyrazole are not widely documented, compounds within the pyrazole class are often studied for their potential biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. The benzodioxol moiety may contribute to unique pharmacological profiles due to its presence in various bioactive compounds.

Availability and Vendors

This compound is available from several chemical vendors, including BOC Sciences and ChemBridge. It is often used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other heterocyclic compounds.

Patents and Intellectual Property

Patents related to this compound can be found through the World Intellectual Property Organization (WIPO) using its InChIKey. These patents may cover various applications, synthesis methods, or derivatives of the compound.